Cas no 864630-32-0 (Acetaldehyde, 2-hydroxy-, oxime, (1E)-)

Acetaldehyde, 2-hydroxy-, oxime, (1E)- structure
864630-32-0 structure
Product Name:Acetaldehyde, 2-hydroxy-, oxime, (1E)-
CAS No:864630-32-0
Molecular Formula:C2H5NO2
Molecular Weight:75.0666
CID:4255460
PubChem ID:13332643

Acetaldehyde, 2-hydroxy-, oxime, (1E)- Properties

Names and Identifiers

    • Acetaldehyde, 2-hydroxy-, oxime, (1E)-
    • 864630-32-0
    • EN300-7570966
    • InChIKey: XDFCKHNPTCLLTI-HNQUOIGGSA-N
    • Inchi: InChI=1S/C2H5NO2/c4-2-1-3-5/h1,4-5H,2H2/b3-1+

Computed Properties

  • Exact Mass: 75.032028402Da
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 75.032028402Da
  • Heavy Atom Count: 5
  • Complexity: 34.6
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.7
  • Topological Polar Surface Area: 52.8Ų

Acetaldehyde, 2-hydroxy-, oxime, (1E)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-7570966-0.05g
2-(hydroxyimino)ethan-1-ol
864630-32-0 95.0%
0.05g
$587.0 2025-02-24

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